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Summary of Key Sulfonylurea Herbicides

The table below summarizes the profiles of foramsulfuron, iodosulfuron, and other relevant sulfonylureas

based on the gathered information.

Herbicide (Example
Brand)

Primary
Use/Crops

Key Weeds
Controlled

Notable Characteristics &
Precautions

Foramsulfuron
(Tribute)

Field corn,

lowbush
blueberry,

turfgrass (Couch,
Zoysia) [1] [2]

Ryegrass, winter

grass, Crowsfoot
grass, some

broadleaf weeds [2]

Used as a spring transition aid in

overseeded turf. Avoid use on
cool-season grasses due to risk

of damage from spray drift or
tracking [2].

Iodosulfuron-
methyl-sodium
(Derigo, Autumn
Super)

Cereals (wheat,
barley, rye), corn

(in mixtures) [3]
[4]

Wide range of grass
and broadleaf weeds

[3]

Known for excellent crop
selectivity and effectiveness at

low application rates [3].
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Herbicide (Example
Brand)

Primary
Use/Crops

Key Weeds
Controlled

Notable Characteristics &
Precautions

Halosulfuron
(Prosedge)

Turfgrass (all

cool- and warm-
season) [2]

Yellow & purple

nutsedge,
Mullumbimby couch

[2]

Selective sedge control; best on

young plants (3-8 leaf stage) [2].

Rimsulfuron
(Coliseum)

Turfgrass

(Couch), corn [2]

Ryegrass, winter

grass, fescue,
common chickweed,

spotted spurge [2]

Both root and leaf uptake;

requires watering in after
application for best results.

Caution needed to avoid runoff
onto non-target plants [2].

Trifloxysulfuron
(Recondo)

Turfgrass (Couch)
[2]

Broadleaf weeds,
sedges, Winter

Grass; suppresses
Kikuyu [2]

Not safe for use on cool-season
grasses [2].

Nicosulfuron Corn [5] Barnyard grass,
lambsquarters (often

in mixture with other
actives) [5]

Efficacy can be enhanced with
specific adjuvants and proper

spray solution pH management
[5].

Mechanism of Action and Experimental Data

Herbicidal Mode of Action

All sulfonylurea herbicides share the same primary mechanism of action. They inhibit the acetolactate

synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS) [6] [2] [4]. This enzyme is

critical in the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine. By inhibiting

ALS, these herbicides stop plant protein synthesis, leading to the cessation of cell division and plant growth,

and ultimately causing the plant to "starve" to death [6] [2].

The following diagram illustrates this shared mechanism of action and the key considerations for their use.
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Sulfonylurea Herbicide Application
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Supporting Experimental Data

Efficacy of Foramsulfuron + Iodosulfuron Mix: A 2015 field study in Iran evaluated a commercial

product (MaisTer OD) containing foramsulfuron and iodosulfuron for weed control in corn. The study
found that an application of 1.5 L/ha provided the highest weed control efficacy and corn grain yield

among the tested treatments. It resulted in significant reductions in weed density and biomass (e.g.,
66-80% reduction for foxtail millet biomass) and increased grain yield by 36.7% to 56.7% compared

to some other common herbicides [4].
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Enhancing Nicosulfuron Efficacy: A 2025 study from Poland investigated ways to improve the

efficacy of herbicides containing nicosulfuron. It found that applying a mixture of bromoxynil,
terbuthylazine, and nicosulfuron in a split-dose system (two applications at reduced rates) with

multi-component adjuvants controlled barnyard grass as effectively (94-100%) as a single full-dose
application. This approach also maintained high maize grain yields, demonstrating a potential method

to reduce herbicide use while maintaining performance [5].

Key Considerations for Sulfonylurea Use

Herbicide Resistance: Sulfonylureas are all prone to herbicide resistance development due to their

single-site mode of action [2]. It is crucial to rotate these herbicides with products from different
chemical groups in a sustainable weed management program [2].

Soil and Environmental Factors: The performance of sulfonylureas can be significantly influenced
by environmental conditions. For instance, some herbicides in this group can be highly mobile in the

soil, especially at higher water pH levels, which can lead to "tracking" and potential damage to non-
target plants [2].

Adjuvants and Application Timing: The use of appropriate adjuvants (e.g., surfactants, oils) is often
essential for optimal herbicide uptake and performance [5]. Furthermore, these herbicides are most

effective on young, actively growing weeds [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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